Cas no 2138176-11-9 ([3,4'-Bipyridine]-1'(2'H)-acetic acid, 6-amino-2'-oxo-, methyl ester)

• Product Name: [3,4'-Bipyridine]-1'(2'H)-acetic acid, 6-amino-2'-oxo-, methyl ester
• CAS No: 2138176-11-9
• MF: C₁₃H₁₃N₃O₃
• MW: 259.260622739792
• CID: 5268198
• Update Time: 2025-07-10

[3,4'-Bipyridine]-1'(2'H)-acetic acid, 6-amino-2'-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• [3,4'-Bipyridine]-1'(2'H)-acetic acid, 6-amino-2'-oxo-, methyl ester

• Inchi： 1S/C13H13N3O3/c1-19-13(18)8-16-5-4-9(6-12(16)17)10-2-3-11(14)15-7-10/h2-7H,8H2,1H3,(H2,14,15)
• InChI Key： ZDJJFDJKZJWRRH-UHFFFAOYSA-N
• SMILES： C1=NC(N)=CC=C1C1C=CN(CC(OC)=O)C(=O)C=1

Additional information on [3,4'-Bipyridine]-1'(2'H)-acetic acid, 6-amino-2'-oxo-, methyl ester

Research Briefing on [3,4'-Bipyridine]-1'(2'H)-acetic acid, 6-amino-2'-oxo-, methyl ester (CAS: 2138176-11-9)

The compound [3,4'-Bipyridine]-1'(2'H)-acetic acid, 6-amino-2'-oxo-, methyl ester (CAS: 2138176-11-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the unique structural features of [3,4'-Bipyridine]-1'(2'H)-acetic acid, 6-amino-2'-oxo-, methyl ester, which contribute to its ability to interact with specific biological targets. The compound's bipyridine core and amino acid derivative side chain make it a promising candidate for modulating protein-protein interactions and enzyme activity. Researchers have employed advanced computational modeling techniques to predict its binding affinity and selectivity, paving the way for targeted drug design.

In vitro and in vivo studies have demonstrated the compound's efficacy in inhibiting key pathways involved in inflammatory and proliferative diseases. Notably, [3,4'-Bipyridine]-1'(2'H)-acetic acid, 6-amino-2'-oxo-, methyl ester has shown potent activity against certain kinases and receptors implicated in cancer and autoimmune disorders. These findings suggest its potential as a lead compound for developing novel therapeutics with improved specificity and reduced side effects.

The synthesis of [3,4'-Bipyridine]-1'(2'H)-acetic acid, 6-amino-2'-oxo-, methyl ester has been optimized in recent years, with several research groups reporting high-yield and scalable routes. Key advancements include the use of catalytic asymmetric synthesis to produce enantiomerically pure forms, which are critical for achieving desired pharmacological profiles. Additionally, green chemistry approaches have been employed to minimize environmental impact during production.

Despite these promising developments, challenges remain in the clinical translation of [3,4'-Bipyridine]-1'(2'H)-acetic acid, 6-amino-2'-oxo-, methyl ester. Pharmacokinetic studies indicate the need for further optimization to enhance bioavailability and metabolic stability. Ongoing research is focused on structural modifications and formulation strategies to address these limitations while maintaining the compound's therapeutic efficacy.

In conclusion, [3,4'-Bipyridine]-1'(2'H)-acetic acid, 6-amino-2'-oxo-, methyl ester represents a compelling case study in modern drug discovery, combining innovative chemical design with biological relevance. As research progresses, this compound may offer new opportunities for treating complex diseases with unmet medical needs. Future directions include expanded preclinical testing and the exploration of combination therapies to maximize its therapeutic potential.